alpha-Arbutin
Overview
Description
Alpha-Arbutin, also known as Hydroquinone β-D-glucopyranoside, is a naturally occurring antioxidant and skin brightener found in the bearberry plant. It reduces melanin formation, improving the appearance of age spots, freckles, melasma, and post-inflammatory pigmentation .
Synthesis Analysis
Alpha-arbutin can be selectively synthesized by alpha-anomer-selective glucosylation of hydroquinone with maltose as a glucosyl donor using lyophilized cells of Xanthomonas campestris WU-9701 as a biocatalyst . Another synthesis method involves Lewis acid-catalyzed selective glycosylation of tetra-O-benzyl-alpha-D-glucopyranosyl trichloroacetimidate with hydroquinone .
Molecular Structure Analysis
The molecular formula of alpha-Arbutin is C12H16O7, and its molecular weight is 272.25 g/mol . The chemical structure consists of a glucose molecule (glucopyranoside) bound to a hydroquinone moiety .
Chemical Reactions Analysis
The stability of alpha-Arbutin is pH-dependent in a buffered aqueous solution, with maximum stability at pH 5.0 . It can undergo oxidation reactions .
Physical And Chemical Properties Analysis
Alpha-Arbutin is typically a white, crystalline powder . It is soluble in water, which makes it suitable for use in aqueous-based cosmetic and skincare formulations .
Scientific Research Applications
Skin Lightening
Alpha-Arbutin is a powerful skin lightening agent due to its strong inhibitory effect on the human tyrosinase activity . It’s found to be over 10 times more effective than arbutin , making it a popular ingredient in the cosmeceutical industry .
Anti-Oxidative Properties
Alpha-Arbutin exhibits anti-oxidative properties . This makes it beneficial for skin health as it can protect the skin from damage caused by free radicals .
Anti-Inflammatory Effects
Alpha-Arbutin also has anti-inflammatory effects . This can help soothe and calm irritated skin, making it a useful ingredient in products designed for sensitive skin .
Anti-Microbial Activity
Research has shown that Alpha-Arbutin has anti-microbial properties . This means it can help prevent the growth of harmful bacteria, which can be beneficial in skincare products .
Anti-Cancer Effects
Alpha-Arbutin has been found to have anti-cancer effects . While more research is needed in this area, it’s a promising field of study .
Regulation of Melanin Production
Alpha-Arbutin acts as a tyrosinase competitive inhibitor and also slows melanosome maturation . This is significant because it works on two different mechanisms of pigmentation .
Protection Against UV Damage
Alpha-Arbutin can protect the skin against damage caused by ultraviolet radiation . It can heighten tyrosinase activity, stimulate melanocyte production, and impede the metabolism of numerous melanocytes .
Biological Production
Alpha-Arbutin is generally produced by transglucosylation of hydroquinone by microbial glycosyltransferases . Seven different microbial enzymes have been identified to be able to produce alpha-Arbutin .
Mechanism of Action
- Role : By inhibiting tyrosinase, alpha-arbutin reduces melanin synthesis without affecting the mRNA gene expression of tyrosinase .
- Enzymatic Inhibition : Alpha-arbutin competitively inhibits tyrosinase, leading to decreased melanin production. Unlike hydroquinone, it does not cause cytotoxicity to melanocytes .
- Molecular Effects : Alpha-arbutin significantly reduces melanin synthesis in cultured human melanoma cells and three-dimensional human skin models. It achieves this without compromising cell viability .
- Clinical Application : Alpha-arbutin is used in products targeting solar lentigo, freckles, melasma, and other hyperpigmentation concerns, promoting a more even skin complexion .
Target of Action
Mode of Action
Pharmacokinetics
Result of Action
Safety and Hazards
Future Directions
Several analogs or derivatives of arbutin have been developed and studied for their melanin synthesis inhibitory action. Formulations have been developed to improve the stability, transdermal delivery, and release of arbutin, and device usage to promote skin absorption has been developed . Studies on the antioxidant properties of arbutin are emerging, and these antioxidant properties are proposed to contribute to the skin depigmenting action of arbutin .
properties
IUPAC Name |
(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(4-hydroxyphenoxy)oxane-3,4,5-triol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O7/c13-5-8-9(15)10(16)11(17)12(19-8)18-7-3-1-6(14)2-4-7/h1-4,8-17H,5H2/t8-,9-,10+,11-,12+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJRNKVDFDLYUGJ-ZIQFBCGOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1O)OC2C(C(C(C(O2)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20233358 | |
Record name | alpha-Arbutin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20233358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84380-01-8 | |
Record name | α-Arbutin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84380-01-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | alpha-Arbutin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084380018 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | alpha-Arbutin | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB14109 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | alpha-Arbutin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20233358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hydroxyphenyl-alpha-D-glucopyranoside | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.103.679 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | α-D-Glucopyranoside, 4-hydroxyphenyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.124.031 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ALPHA-ARBUTIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/72VUP07IT5 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: Alpha-Arbutin (4-hydroxyphenyl-α-glucopyranoside) is a tyrosinase inhibitor, effectively reducing melanin synthesis. [, , , , , , ] Tyrosinase is a key enzyme involved in melanin production within melanocytes. By competitively inhibiting tyrosinase, alpha-Arbutin prevents the oxidation of tyrosine to DOPA and subsequent melanin formation. [] This inhibition leads to a reduction in skin pigmentation, making it effective in addressing hyperpigmentation disorders like melasma. [, , ]
A: Yes, research suggests that the α-glucosidic linkage in alpha-Arbutin contributes to its stronger inhibitory effect on human tyrosinase compared to its naturally occurring anomer, arbutin (4-hydroxyphenyl-β-d-glucopyranoside). [, ]
ANone: The molecular formula of alpha-Arbutin is C12H16O7, and its molecular weight is 272.25 g/mol.
A: Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H-NMR and 13C-NMR, plays a crucial role in confirming the structure of alpha-Arbutin and its derivatives. [, , ] High-performance liquid chromatography (HPLC) coupled with UV detection is widely employed for the quantitative determination of alpha-Arbutin in various matrices, including cosmetics and plant extracts. [, , ]
A: The stability of alpha-Arbutin is influenced by factors like pH and temperature. [, ] It is most stable at a neutral pH of 7. [] Studies have shown degradation at pH values below 3.0 and above 6.5. []
ANone: Researchers are exploring various strategies to enhance alpha-Arbutin delivery and stability:
- Nanoencapsulation: Formulating alpha-Arbutin into nanoparticles, like chitosan nanoparticles, can improve its stability, enhance skin penetration, and provide sustained release. [, , ]
- Dissolving Microneedles: Microneedle patches loaded with alpha-Arbutin offer a promising approach for targeted intradermal delivery, enhancing its efficacy for skin depigmentation. [, , ]
A: Enzymatic synthesis offers a more environmentally friendly approach compared to chemical synthesis. [, ] One method involves using sucrose phosphorylase from sources like Escherichia coli to catalyze the transglucosylation of hydroquinone using sucrose as a donor. [] Another approach utilizes cyclodextrin glucanotransferase to transfer glucose units from starch to arbutin, forming arbutin-α-glycosides. []
ANone: While specific computational studies on alpha-Arbutin were not detailed in the provided papers, computational chemistry techniques like molecular docking and QSAR modeling could be employed to further understand its interactions with tyrosinase and explore potential derivatives with enhanced activity and selectivity.
A: The α-glucosidic linkage in alpha-Arbutin plays a crucial role in its enhanced inhibitory activity compared to beta-Arbutin. [, ] Modifications to the glycosidic linkage or the hydroquinone moiety could impact its binding affinity and inhibitory potency towards tyrosinase.
ANone: (Addressed in section 3: Material Compatibility and Stability).
ANone: The provided papers primarily focus on the topical applications of alpha-Arbutin for skin lightening. Information regarding its systemic pharmacokinetics, toxicology, drug interactions, or environmental impact is limited in these studies.
A: Alpha-Arbutin emerged as a promising skin-lightening agent due to its potent inhibition of tyrosinase, offering a potential alternative to hydroquinone. [, ] Its application in cosmetics gained significant traction due to its reported efficacy and relatively safer profile compared to some traditional skin-lightening agents. [] Research continues to explore innovative delivery systems and formulations to enhance its efficacy and stability.
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